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Compound of Interest

Compound Name: 6-Cyanohexanoic acid

Cat. No.: B1265822

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 6-
Cyanohexanoic acid (CAS No. 5602-19-7). Given the limited availability of specific
toxicological data for this compound, this document incorporates general safety principles for
handling cyano- and carboxylic acid-containing compounds, alongside available physical and
chemical data. Adherence to these guidelines is crucial for ensuring a safe laboratory
environment.

Introduction to 6-Cyanohexanoic Acid

6-Cyanohexanoic acid is an organic compound featuring both a nitrile (-CN) and a carboxylic
acid (-COOH) functional group attached to a six-carbon chain.[1] This bifunctional nature
makes it a valuable intermediate in organic synthesis, particularly in the development of
pharmaceuticals and agrochemicals.[1] Its physical state at room temperature can be a
colorless to pale yellow liquid or solid.[1] The presence of both the polar cyano and carboxylic
acid groups allows for hydrogen bonding and dipole-dipole interactions, rendering it soluble in
polar solvents like water and alcohols.[1]

Hazard Identification and Classification

While specific GHS classification for 6-Cyanohexanoic acid is not readily available, its
chemical structure suggests potential hazards associated with both nitriles and carboxylic
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acids. It is prudent to handle this compound with the assumption that it may be harmful if
swallowed, toxic in contact with skin, and may cause eye and skin irritation.

Physical and Chemical Properties

A summary of the available physical and chemical data for 6-Cyanohexanoic acid is
presented below. It is important to note that there are some discrepancies in the reported
values in publicly available sources.

Property Value Source
CAS Number 5602-19-7 [2]
Molecular Formula C7H11NO2 [1][2]
Molecular Weight 141.17 g/mol [1112]
Appearance Colorless to pale yellow liquid o

or solid
Boiling Point 325 °C at 760 mmHg chem960.com
No data available BLD Pharm
Flash Point 150.3 °C chem960.com
Density 1.068 g/cm3 chem960.com

N Soluble in polar solvents such
Solubility [1]
as water and alcohols.

Toxicological Data

Specific toxicological data for 6-Cyanohexanoic acid, such as LD50 (median lethal dose), is
not readily available in the public domain. General safety precautions indicate that it may pose
health risks if ingested or inhaled.[1]

Reactivity and Stability

6-Cyanohexanoic acid is known to participate in chemical reactions typical of its functional
groups, including esterification and amidation.[1] Information regarding its stability and specific
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incompatibilities is limited.

Experimental Protocols

Detailed experimental methodologies for determining key safety parameters are crucial for a
comprehensive risk assessment. Below are representative protocols for acute oral toxicity and
flash point determination, which are standard methods for characterizing new or less-studied
chemical entities.

Representative Experimental Protocol: Acute Oral
Toxicity - Acute Toxic Class Method (OECD 423)

This method is a stepwise procedure using a minimal number of animals to classify a
substance for its acute oral toxicity.

Objective: To determine the acute oral toxicity of a substance and classify it according to the
Globally Harmonised System (GHS).

Principle: A small group of animals (typically three) is dosed at a defined starting dose level.
The outcome (mortality or survival) determines the subsequent step: dosing another group at a
lower or higher dose level, or terminating the test.

Methodology:

Animal Selection: Healthy, young adult rodents (e.g., rats or mice) of a single sex are used.

e Housing and Feeding: Animals are housed in appropriate conditions with access to food and
water, except for a brief fasting period before dosing.

o Dose Preparation: The test substance is typically administered via gavage in a suitable
vehicle. The concentration is prepared based on the starting dose level (e.g., 5, 50, 300, or
2000 mg/kg body weight).

o Administration: A single dose is administered to the fasted animals. The volume administered
is kept as low as possible.
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» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days. Observations are frequent on the day of dosing and at least
daily thereatfter.

o Pathology: At the end of the observation period, all surviving animals are euthanized and
subjected to a gross necropsy.

Representative Experimental Protocol: Flash Point
Determination by Pensky-Martens Closed Cup Tester
(ASTM D93)

This method is used to determine the flash point of flammable liquids.

Objective: To determine the lowest temperature at which the vapors of a substance will ignite
when an ignition source is introduced.

Principle: A sample of the substance is heated in a closed cup at a controlled rate. An ignition
source is periodically introduced into the vapor space above the liquid until a flash is observed.

Methodology:

o Apparatus: A Pensky-Martens closed-cup tester, consisting of a test cup, a lid with an
opening for an ignition source, a stirrer, and a heating source, is used.

o Sample Preparation: The test cup is filled with the sample to a specified level.
e Procedure:
o The sample is heated at a slow, constant rate while being continuously stirred.

o At regular temperature intervals, the stirring is stopped, and an ignition source (a small
flame or an electric igniter) is dipped into the vapor space of the cup.

o The test is continued until a distinct flash is observed inside the cup.

o Data Recording: The temperature at which the flash occurs is recorded as the flash point,
corrected for barometric pressure.
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Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 6-Cyanohexanoic
acid in a laboratory setting, from receipt of the chemical to its final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cyanohexanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1265822#safety-and-handling-of-6-cyanohexanoic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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